Cas no 104961-47-9 (1H-Indole-2-carboxylic acid, 5-methoxy-3-(methylsulfinyl)-1-phenyl-,methyl ester)

104961-47-9 structure
Product Name:1H-Indole-2-carboxylic acid, 5-methoxy-3-(methylsulfinyl)-1-phenyl-,methyl ester
CAS No:104961-47-9
Molecular Formula:C18H17NO4S
Molecular Weight:343.39688372612
CID:1150049
1H-Indole-2-carboxylic acid, 5-methoxy-3-(methylsulfinyl)-1-phenyl-,methyl ester Properties
Names and Identifiers
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- 1H-Indole-2-carboxylic acid, 5-methoxy-3-(methylsulfinyl)-1-phenyl-,methyl ester
- 1H-Indole-2-carboxylic acid, 5-methoxy-3-(methylsulfinyl)-1-phenyl-, methyl ester
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- InChIKey: SLTZWANUHXOYOE-UHFFFAOYSA-N
- Inchi: 1S/C18H17NO4S/c1-22-13-9-10-15-14(11-13)17(24(3)21)16(18(20)23-2)19(15)12-7-5-4-6-8-12/h4-11H,1-3H3
- SMILES: N1(C2=CC=CC=C2)C2=C(C=C(OC)C=C2)C(S(C)=O)=C1C(OC)=O
Computed Properties
- Exact Mass: 343.08791
Experimental Properties
- PSA: 57.53
- Boiling Point: 497.5±37.0 °C(Predicted)
- Melting Point: 140-144 °C
- Density: 1.29±0.1 g/cm3(Predicted)
1H-Indole-2-carboxylic acid, 5-methoxy-3-(methylsulfinyl)-1-phenyl-,methyl ester Related Literature
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Ye-Ru Huang,She-Jun Chen,Ai-Min Liu,Peng-Jun Xu,Nan Li,Li Qi,Yue Ren,Zhi-Guang Zhou,Bi-Xian Mai J. Environ. Monit., 2012,14, 3156-3163
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Youfang Zhang,Wei Fan,Yunpeng Huang,Chao Zhang,Tianxi Liu RSC Adv., 2015,5, 1301-1308
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Jiawei Hu,Yu Liu,Yuanchun Huang Phys. Chem. Chem. Phys., 2019,21, 19437-19446
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Ploi Yibmantasiri,Dora C. Leahy,Bede P. Busby,Stephan Andreas Angermayr,Alice G. Sorgo,Kristina Boeger,Rosemary Heathcott,Jacqueline M. Barber,Greta Moraes,James H. Matthews,Peter T. Northcote,Paul H. Atkinson,David S. Bellows Mol. BioSyst., 2012,8, 902-912
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Cherdpong Choodet,Pakawat Toomjeen,Witthawat Phanchai,Piyaporn Matulakul RSC Adv., 2019,9, 17592-17600
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Hai Liu,Chee Ying Khoo,Boluo Yadian,Qing Liu,Chee Lip Gan,Xiaohong Tang,Yizhong Huang Nanoscale, 2014,6, 3078-3082
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Atul Kumar,Deepti Saxena,Maneesh Kumar Gupta RSC Adv., 2013,3, 4610-4612
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10. Front cover
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